4-ethynyl-2-methylthiophene
Overview
Description
4-Ethynyl-2-methylthiophene (4-EMT) is a thiophene-based compound that has been widely studied for its potential applications in organic synthesis, biomedical research, and industrial applications. 4-EMT is a highly reactive and versatile compound, and its unique structural features make it an attractive target for scientific research. 4-EMT has been extensively studied in the past decade, and its potential applications have been explored in depth.
Scientific Research Applications
4-ethynyl-2-methylthiophene has been widely studied for its potential applications in organic synthesis, biomedical research, and industrial applications. In organic synthesis, 4-ethynyl-2-methylthiophene has been used as a building block for the synthesis of a variety of molecules, including polymers, dyes, pharmaceuticals, and other materials. In biomedical research, 4-ethynyl-2-methylthiophene has been studied for its potential use in drug delivery, cancer therapy, and tissue engineering. In industrial applications, 4-ethynyl-2-methylthiophene has been used as a catalyst in the production of polymers and other materials.
Mechanism of Action
The mechanism of action of 4-ethynyl-2-methylthiophene is not fully understood. However, it is believed that 4-ethynyl-2-methylthiophene acts as a Lewis acid, meaning that it can accept electrons from other molecules. This allows 4-ethynyl-2-methylthiophene to form bonds with other molecules, which can then be used to form new structures and molecules. Additionally, 4-ethynyl-2-methylthiophene can also act as a catalyst, allowing for the formation of new chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethynyl-2-methylthiophene are not yet fully understood. However, it has been suggested that 4-ethynyl-2-methylthiophene may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 4-ethynyl-2-methylthiophene has been shown to be non-toxic in animal models and has been used in a variety of medical applications, such as drug delivery and tissue engineering.
Advantages and Limitations for Lab Experiments
The advantages of using 4-ethynyl-2-methylthiophene in lab experiments include its low cost, ease of synthesis, and versatility. Additionally, 4-ethynyl-2-methylthiophene is non-toxic and can be used in a wide variety of applications. However, 4-ethynyl-2-methylthiophene can be difficult to handle due to its high reactivity, and it can be difficult to control the reaction conditions. Additionally, 4-ethynyl-2-methylthiophene may not be suitable for some applications due to its limited solubility.
Future Directions
There are a number of potential future directions for 4-ethynyl-2-methylthiophene research. These include further exploration of its potential applications in organic synthesis, biomedical research, and industrial applications. Additionally, further research into the mechanism of action of 4-ethynyl-2-methylthiophene and its biochemical and physiological effects could provide insight into its potential uses. Finally, further research into the advantages and limitations of using 4-ethynyl-2-methylthiophene in lab experiments could lead to improved control of the reaction conditions and increased solubility.
Synthesis Methods
The synthesis of 4-ethynyl-2-methylthiophene is typically achieved via a two-step reaction involving the reaction of 4-ethynylthiophene (4-ET) with a sulfur-containing compound. The first step involves the reaction of 4-ET with a sulfur-containing compound, such as thiophene-2-sulfonic acid (TSA) or thiophene-2-sulfonyl chloride (TSC). This reaction results in the formation of 4-ethynyl-2-methylthiophene-2-sulfonate (4-ethynyl-2-methylthiopheneS) or 4-ethynyl-2-methylthiophene-2-sulfonyl chloride (4-ethynyl-2-methylthiopheneSC). The second step involves the hydrolysis of the 4-ethynyl-2-methylthiopheneS or 4-ethynyl-2-methylthiopheneSC, resulting in the formation of 4-ethynyl-2-methylthiophene.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethynyl-2-methylthiophene can be achieved through a multi-step process involving the introduction of the ethynyl and methylthio groups onto a thiophene ring.", "Starting Materials": [ "2-bromo-4-methylthiophene", "sodium ethynide", "copper(I) iodide", "copper(II) sulfate", "sodium bicarbonate", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-bromo-4-methylthiophene is treated with sodium ethynide in the presence of copper(I) iodide to form 4-ethynyl-2-methylthiophene.", "Step 2: The crude product from step 1 is purified by column chromatography using silica gel as the stationary phase and a mixture of diethyl ether and hexanes as the mobile phase.", "Step 3: The purified product from step 2 is then treated with a solution of copper(II) sulfate and sodium bicarbonate in water to remove any remaining impurities.", "Step 4: The product from step 3 is washed with water and dried over anhydrous sodium sulfate.", "Step 5: The final product is obtained by distillation of the dried product from step 4 in the presence of acetic acid and sodium hydroxide." ] } | |
CAS RN |
1479991-56-4 |
Molecular Formula |
C7H6S |
Molecular Weight |
122.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
